![molecular formula C15H17NO B5817982 2-{[benzyl(methyl)amino]methyl}phenol CAS No. 60460-63-1](/img/structure/B5817982.png)
2-{[benzyl(methyl)amino]methyl}phenol
Overview
Description
2-{[Benzyl(methyl)amino]methyl}phenol, also known as N-Benzyl-N-methyl-2-hydroxy-5-methylbenzenemethanamine, is a chemical compound that has been widely studied for its potential applications in various fields.
Scientific Research Applications
Crystallization and Molecular Structure : A study by Biswas et al. (2012) investigated the crystallization behavior of compounds related to 2-{[benzyl(methyl)amino]methyl}phenol. They found that the presence of a methyl group can lead to distinct crystallization behaviors due to intramolecular steric effects and non-covalent C–H⋯π and hydrophobic intermolecular contacts (Biswas et al., 2012).
Synthesis and Characterization of Complexes : Hosseini-Yazdi et al. (2014) synthesized and characterized new ligands and their metal complexes, including those related to 2-{[benzyl(methyl)amino]methyl}phenol. They explored the electrochemical and structural properties of these complexes, contributing to our understanding of their potential applications in various fields (Hosseini‐Yazdi et al., 2014).
Corrosion Inhibition : Research by Boughoues et al. (2020) focused on the synthesis of amine derivative compounds, including 2-{[(4-hydroxyphenyl)amino]methyl}phenol, for use as corrosion inhibitors on mild steel. Their study provided insights into the protective properties of these compounds in corrosive environments (Boughoues et al., 2020).
Chemosensor Development : Dey et al. (2016) developed a chemosensor using a compound similar to 2-{[benzyl(methyl)amino]methyl}phenol for the sensitive detection of zinc ions. Their study highlighted its potential in biological applications, such as human lung cancer cell imaging (Dey et al., 2016).
Antibacterial Properties : A study by Kakanejadifard et al. (2013) synthesized Schiff base compounds, including 2-((4-amino-1,2,5-oxadiazol-3-ylimino)methyl)-4-(phenyldiazenyl)phenol, and evaluated their antibacterial activities against various bacteria. Their findings contribute to the development of new antibacterial agents (Kakanejadifard et al., 2013).
properties
IUPAC Name |
2-[[benzyl(methyl)amino]methyl]phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-16(11-13-7-3-2-4-8-13)12-14-9-5-6-10-15(14)17/h2-10,17H,11-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHUBRCDHFNSCKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)CC2=CC=CC=C2O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501264103 |
Source
|
| Record name | 2-[[Methyl(phenylmethyl)amino]methyl]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501264103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
60460-63-1 |
Source
|
| Record name | 2-[[Methyl(phenylmethyl)amino]methyl]phenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=60460-63-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-[[Methyl(phenylmethyl)amino]methyl]phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501264103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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